Hexanamide, 4-hydroxy-N-[(4-methoxyphenyl)methyl]-

• CAS No.: 303752-03-6
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol
• IUPAC Name: 4-hydroxy-N-[(4-methoxyphenyl)methyl]hexanamide
• InChI: InChI=1S/C14H21NO3/c1-3-12(16)6-9-14(17)15-10-11-4-7-13(18-2)8-5-11/h4-5,7-8,12,16H,3,6,9-10H2,1-2H3,(H,15,17)
• InChI Key: ACRHOSAYOBJKLS-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCC(=O)NCC1=CC=C(C=C1)OC)O

Description

Hexanamide, 4-hydroxy-N-[(4-methoxyphenyl)methyl]- is a useful research compound. Its molecular formula is C14H21NO3 and its molecular weight is 251.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Gamma-caprolactone (28.745 Kg, 251.8 moles) and 4-methoxybenzylamine (38.0 Kg, 277 moles) were placed in a 100 gallon glass lined tank. The solution was heated to 80-85° C. and held at that temperature for 16 hours. TLC on silica gel plates showed the reaction was complete. The TLC system comprised: ethyl acetate with detection at 254 nm. Ethyl acetate (18 gal, 68 L) was slowly charged to the reaction pot after cooling to 60° C. Hexanes (a total of 18 gal, 68 L) were added until a haze was achieved. After ½ hour, to allow crystallization to start, the remainder of the hexanes was added. The slurry was cooled to 25° C. and granulated for 3 hours. The solid was collected by filtration and washed with a 1:1 mixture of ethyl acetate and hexanes. The wet cake was vacuum dried with no additional heat to produce 46.05 Kg (72.8%) of the desired amide; mp 81-82° C.